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Introduction
Casein is the predominant phosphoprotein found in mammalian milk, constituting

approximately 80% of the total protein in bovine milk. It exists in complex colloidal aggregates

known as casein micelles. This guide provides a detailed examination of the structural

hierarchy and amino acid composition of the four primary casein proteins: αS1-casein, αS2-

casein, β-casein, and κ-casein. Understanding these fundamental properties is crucial for

applications in food science, nutrition, and drug delivery systems.

Hierarchical Structure of Casein Protein
The structure of casein proteins can be described at four distinct levels: primary, secondary,

tertiary, and quaternary.

1.1. Primary Structure

The primary structure refers to the linear sequence of amino acids. The four main types of

casein proteins have distinct primary structures with little homology. A notable feature is the

high content of proline residues, which disrupts the formation of common secondary structures.

αS1-Casein: In bovine milk, this is the most abundant casein fraction, consisting of 199

amino acid residues with a molecular weight of about 23.6 kDa. It contains several
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phosphoserine residues, typically 8, clustered in an acidic region, which is crucial for binding

calcium.[1]

αS2-Casein: This is the most hydrophilic casein and contains 207 amino acid residues with a

molecular weight of approximately 25.2-25.4 kDa. It is also highly phosphorylated, with 10-13

phosphoserine residues.[1]

β-Casein: Comprising 209 amino acid residues, β-casein has a molecular weight of around

24 kDa. It is the most hydrophobic of the caseins and has a high proline content (about

16.7%), which is evenly distributed along its polypeptide chain.[1][2]

κ-Casein: This casein is composed of 169 amino acid residues. It plays a critical role in

stabilizing the casein micelle.

1.2. Secondary Structure

Due to the high proline content, caseins have a limited amount of ordered secondary structure,

such as α-helices and β-sheets. They are considered to be flexible, "random coil" proteins. This

lack of a rigid, folded structure exposes the peptide bonds to enzymatic action.

1.3. Tertiary Structure

The tertiary structure of individual casein molecules is not well-defined and is often described

as a loose, open conformation. This lack of a compact globular structure contributes to their

heat stability.

1.4. Quaternary Structure: The Casein Micelle

The most complex level of casein structure is the quaternary arrangement known as the casein

micelle. These are large, spherical, colloidal particles with a diameter ranging from 50 to 500

nanometers. The micelles are composed of sub-micelles containing αS1-, αS2-, and β-caseins,

which are held together by calcium phosphate nanoclusters. The hydrophilic C-terminal portion

of κ-casein is located on the surface of the micelle, forming a "hairy layer" that provides steric

stabilization and prevents aggregation.
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Need Custom Synthesis?
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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